![molecular formula C15H9Cl3N2OS B2463888 2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 476317-77-8](/img/structure/B2463888.png)
2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of the protein kinase CK2, which plays a role in various cellular processes such as cell growth, proliferation, and differentiation. The compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer, neurodegenerative diseases, and other disorders.
Scientific Research Applications
Synthesis and Biological Evaluation
Antitumor Agents
Benzothiazole derivatives, including structures similar to 2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide, have been designed and synthesized for their potent antitumor activities. These compounds exhibit selective cytotoxicity against tumorigenic cell lines, showing significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).
Antimicrobial and Antioxidant Activities
Novel benzothiazole substituted pyrazole analogues have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds, due to their structural features, display potent activity against various microbial strains and show promising antioxidant properties (Raparla et al., 2013).
Synthesis and Characterization
Multicomponent Synthesis
A one-pot, multicomponent synthesis approach has been developed for new benzothiazole derivatives. This methodology facilitates the efficient and convenient synthesis of compounds with potential biological activities (Hossaini et al., 2017).
Microwave Promoted Synthesis
The use of microwave irradiation has been explored for the synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides. This method provides a cleaner, efficient, and faster synthesis route compared to traditional thermal heating (Saeed, 2009).
Structural and Pharmacological Studies
Antihyperglycemic Agents
3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives have been synthesized and identified as new antihyperglycemic agents. These compounds show significant activity in reducing blood glucose levels, with potential applications in diabetes mellitus treatment (Nomura et al., 1999).
properties
IUPAC Name |
2,5-dichloro-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl3N2OS/c1-20-12-5-3-9(17)7-13(12)22-15(20)19-14(21)10-6-8(16)2-4-11(10)18/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWDKFPXMPMSEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.